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Compound of Interest

Compound Name: 1-Chloro-2-nitrobenzene

Cat. No.: B7767645 Get Quote

Essential Safety and Handling Guide for 1-
Chloro-2-nitrobenzene
This guide provides critical safety and logistical information for the handling and disposal of 1-
Chloro-2-nitrobenzene, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

minimizing risks associated with this chemical.

Chemical Profile:

1-Chloro-2-nitrobenzene is a toxic organic compound that can be harmful if swallowed,

inhaled, or absorbed through the skin.[1] It is a methemoglobin former, which means it can

interfere with the oxygen-carrying capacity of the blood, potentially causing cyanosis (blueish

discoloration of the skin).[1][2] Chronic exposure may lead to liver damage.[1] It is also

suspected of causing cancer.[2][3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 1-Chloro-2-
nitrobenzene. Below is a summary of the required PPE.
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Equipment Specification

Eye Protection
Chemical safety goggles or a face shield are

required.[1][4][5]

Gloves

Chemical-resistant gloves (e.g., nitrile,

neoprene) must be worn.[5] Always inspect

gloves for tears or holes before use.[5][6]

Lab Coat

A flame-retardant lab coat or other protective

clothing should be worn to minimize skin

contact.[1][4][5]

Respiratory Protection

In case of insufficient ventilation or when dust or

aerosols may be generated, a NIOSH-approved

respirator with appropriate cartridges is

necessary.[1][3][5][7]

Operational Plan: Handling and Storage
Adherence to a strict operational plan is crucial for the safe handling and storage of 1-Chloro-
2-nitrobenzene.

Handling Protocol:

Preparation: Work in a well-ventilated area, preferably within a certified chemical fume hood.

[3][4][5] Ensure that an eyewash station and safety shower are readily accessible.[5] The

work area should be clean, uncluttered, and clearly labeled for handling this compound.[5]

Dispensing: When weighing the required amount, do so carefully within a fume hood to avoid

the generation of dust.[3][5]

General Handling: Avoid contact with skin and eyes.[1][4][6] Do not eat, drink, or smoke in

the area where the chemical is being handled.[2][3][8] Wash hands thoroughly after handling.

[1][3][6]

Container Management: Keep the container tightly closed when not in use.[4][6]

Storage Protocol:
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Store in a cool, dry, and well-ventilated place.[1][4][6]

Keep containers securely sealed and protected against physical damage.[3]

Store away from incompatible materials such as strong bases, strong oxidizing agents, and

combustible substances.[2][3][4]

Emergency and Disposal Plans
Spill Response:

Minor Spills:

Evacuate non-essential personnel from the area.[7]

Ensure adequate ventilation.[6]

Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust generation.[1]

[3] If appropriate, moisten the material first to prevent dusting.[2]

Place the spilled material into a suitable, sealed, and labeled container for disposal.[1][3]

Clean the spill area with soap and water.[2]

Major Spills:

Evacuate the area immediately and move upwind.[3]

Alert the appropriate emergency response team.

Prevent the spillage from entering drains or waterways.[3][6]

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and allow them to

rest. If breathing is difficult, provide artificial

respiration. Seek immediate medical attention.

[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[1][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][7]

Ingestion

Do not induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][6]

Disposal Plan:

1-Chloro-2-nitrobenzene and its container must be disposed of as hazardous waste.[1] All

disposal practices must comply with federal, state, and local environmental regulations.[4][7] It

is recommended to use a licensed professional waste disposal service to dispose of this

material.

Safety Workflow Diagram
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Caption: Workflow for the safe handling of 1-Chloro-2-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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